Cas no 1017396-23-4 (1-(2-Chlorophenyl)pyrrolidin-3-ylmethanol)

• Product Name: 1-(2-Chlorophenyl)pyrrolidin-3-ylmethanol
• CAS No: 1017396-23-4
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD10003936
• CID: 4567387
• PubChem ID: 24275474
• Update Time: 2025-10-29

1-(2-Chlorophenyl)pyrrolidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [1-(2-Chlorophenyl)pyrrolidin-3-yl]methanol
• 3-Pyrrolidinemethanol, 1-(2-chlorophenyl)-
• 1-(2-Chlorophenyl)pyrrolidin-3-ylmethanol

• MDL： MFCD10003936
• Inchi： 1S/C11H14ClNO/c12-10-3-1-2-4-11(10)13-6-5-9(7-13)8-14/h1-4,9,14H,5-8H2
• InChI Key： RCAXNMIJWWVADB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Cl)CCC(CO)C1

Computed Properties

• Exact Mass: 211.076392g/mol
• Monoisotopic Mass: 211.076392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 211.69g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2-Chlorophenyl)pyrrolidin-3-ylmethanol

Recent Advances in the Study of 1-(2-Chlorophenyl)pyrrolidin-3-ylmethanol (CAS: 1017396-23-4): A Comprehensive Research Brief

1-(2-Chlorophenyl)pyrrolidin-3-ylmethanol (CAS: 1017396-23-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest studies and developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications. The information presented here is based on a thorough review of recent academic literature, industry reports, and technical documents.

The compound, characterized by its pyrrolidin-3-ylmethanol scaffold and a 2-chlorophenyl substituent, has been investigated for its role as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its utility in the development of novel central nervous system (CNS) agents, particularly those targeting neurotransmitter systems. The unique structural features of 1-(2-Chlorophenyl)pyrrolidin-3-ylmethanol contribute to its ability to interact with specific receptors, making it a promising candidate for further pharmacological exploration.

One of the most notable advancements in the study of this compound is its application in the synthesis of potential antipsychotic and anxiolytic agents. Research published in the past year has demonstrated that derivatives of 1-(2-Chlorophenyl)pyrrolidin-3-ylmethanol exhibit significant affinity for dopamine and serotonin receptors, which are critical targets in the treatment of psychiatric disorders. These findings suggest that the compound could serve as a valuable scaffold for the development of new psychotropic medications with improved efficacy and reduced side effects.

In addition to its CNS applications, recent studies have explored the antimicrobial properties of 1-(2-Chlorophenyl)pyrrolidin-3-ylmethanol derivatives. Preliminary results indicate that certain modifications to the core structure can enhance their activity against resistant bacterial strains, offering a potential avenue for the development of new antibiotics. This is particularly relevant in the context of the growing global challenge of antimicrobial resistance.

The synthesis of 1-(2-Chlorophenyl)pyrrolidin-3-ylmethanol has also seen methodological improvements. Recent publications describe more efficient and scalable synthetic routes, which are crucial for its potential industrial production. These advancements not only reduce the cost and complexity of synthesis but also improve the yield and purity of the compound, facilitating its use in further research and development.

Despite these promising developments, challenges remain in the clinical translation of 1-(2-Chlorophenyl)pyrrolidin-3-ylmethanol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical and clinical studies. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic profiles of this compound to enhance its therapeutic potential.

In conclusion, 1-(2-Chlorophenyl)pyrrolidin-3-ylmethanol (CAS: 1017396-23-4) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications in CNS disorders, antimicrobial therapy, and other areas underscore its potential as a valuable tool for drug discovery. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications, paving the way for innovative treatments in the years to come.